Cas no 2138350-78-2 (2-[3-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride)

• Product Name: 2-[3-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride
• CAS No: 2138350-78-2
• MF: C₈H₁₄FN₃O₃S
• MW: 251.278463840485
• CID: 5840970
• PubChem ID: 165872636
• Update Time: 2025-07-15

2-[3-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729199
• 2138350-78-2
• 2-[3-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride

• Inchi： 1S/C8H14FN3O3S/c1-6(2)12-7(3)10-11(8(12)13)4-5-16(9,14)15/h6H,4-5H2,1-3H3
• InChI Key： QKPOYBHCGNVNKS-UHFFFAOYSA-N
• SMILES： S(CCN1C(N(C(C)=N1)C(C)C)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 251.07399065g/mol
• Monoisotopic Mass: 251.07399065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-[3-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride

Comprehensive Analysis of 2-[3-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride (CAS No. 2138350-78-2)

The compound 2-[3-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride (CAS No. 2138350-78-2) is a specialized sulfonyl fluoride derivative with significant potential in medicinal chemistry and material science. Its unique structural features, including the 1,2,4-triazole core and sulfonyl fluoride moiety, make it a valuable building block for drug discovery and covalent inhibitor development. Researchers are increasingly interested in this compound due to its reactivity and potential applications in targeted protein modification.

In recent years, the demand for sulfonyl fluoride-containing compounds has surged, driven by their utility in click chemistry and proteomics research. The 1,2,4-triazole scaffold, present in this molecule, is known for its diverse biological activities, including antimicrobial and anti-inflammatory properties. This dual functionality positions CAS No. 2138350-78-2 as a promising candidate for fragment-based drug design (FBDD) and covalent drug discovery.

The compound's sulfonyl fluoride group is particularly noteworthy, as it exhibits selective reactivity with serine, threonine, and tyrosine residues in proteins. This characteristic has made similar compounds popular in chemical biology and target identification studies. With the growing interest in covalent inhibitors for challenging drug targets like KRAS and BTK, 2-[3-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride offers researchers a valuable tool for exploring new therapeutic strategies.

Synthetic accessibility is another advantage of this compound. The presence of both 1,2,4-triazole and sulfonyl fluoride functionalities allows for diverse derivatization possibilities, enabling the creation of compound libraries for high-throughput screening. This aligns well with current trends in combinatorial chemistry and structure-activity relationship (SAR) studies, where molecular diversity is crucial for identifying lead compounds.

From a stability perspective, CAS No. 2138350-78-2 demonstrates reasonable shelf life under proper storage conditions, making it practical for laboratory use. The isopropyl substitution on the triazole ring contributes to its steric stability, while the sulfonyl fluoride group maintains its reactivity in various solvent systems. These properties are particularly valuable for researchers working on bioconjugation techniques and activity-based protein profiling (ABPP).

The growing body of research on sulfur(VI)-fluoride exchange (SuFEx) chemistry has further highlighted the importance of compounds like 2-[3-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride. As a SuFExable compound, it participates in this next-generation click chemistry platform, enabling the rapid assembly of complex molecules under mild conditions. This has significant implications for drug discovery and biomaterials development.

In analytical applications, this compound serves as a valuable reference standard for method development in HPLC and LC-MS analysis of triazole-containing compounds. Its distinct UV absorption profile and mass fragmentation pattern make it particularly useful for establishing analytical protocols in pharmaceutical quality control and metabolomics studies.

Looking ahead, the versatility of 2-[3-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride suggests broad potential across multiple disciplines. From medicinal chemistry to materials science, researchers continue to explore novel applications for this intriguing compound. Its combination of stability and reactivity, coupled with the growing toolkit of bioconjugation techniques, ensures its relevance in cutting-edge scientific research for years to come.